Tert-butyl (3S)-3-(2-amino-1,3-thiazol-4-yl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3S)-3-(2-amino-1,3-thiazol-4-yl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C12H19N3O2S/c1-12(2,3)17-11(16)15-5-4-8(6-15)9-7-18-10(13)14-9/h7-8H,4-6H2,1-3H3,(H2,13,14)/t8-/m0/s1
• InChI Key: VNWLZFBHJWBKQU-QMMMGPOBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)C2=CSC(=N2)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H](C1)C2=CSC(=N2)N
• Molecular Formula: C12H19N3O2S
• Molecular Weight: 269.37 g/mol

Description

Tert-butyl (3S)-3-(2-amino-1,3-thiazol-4-yl)pyrrolidine-1-carboxylate is a chemical compound that has gained significant attention in the field of scientific research. This compound is a pyrrolidine-based amino acid derivative that has shown potential in various applications, including drug discovery and development.

Scientific Research Applications

Synthesis of Heterocyclic Cores

• The compound plays a role in the synthesis of heterocyclic cores, particularly in the development of thiopeptide antibiotics. A study by Martin et al. (2008) demonstrated the use of tert-butyl 4-thiazolecarboxylate in the Pd(0)-catalyzed regioselective C-2 arylation, leading to the synthesis of complex molecules such as tert-butyl sulfomycinamate thio-analogue, highlighting its utility in creating pharmacologically relevant structures Martin, Cécile, Hoarau, & Marsais, 2008.

Enantioselective Synthesis

• Chung et al. (2005) reported on the enantioselective synthesis of N-tert-butyl disubstituted pyrrolidines, demonstrating a practical method to achieve high yields and optical purities of these compounds, starting from 2-chloro-1-(2,4-difluorophenyl)-ethanone. This process underscores the compound's importance in asymmetric synthesis and potential pharmaceutical applications Chung, Cvetovich, Amato, McWilliams, Reamer, & Dimichele, 2005.

Catalysis and Ligand Development

• In the realm of catalysis, Basalov et al. (2014) explored divalent ytterbium complexes with tert-butyl (3S)-3-(2-amino-1,3-thiazol-4-yl)pyrrolidine-1-carboxylate, demonstrating their efficacy as precatalysts for intermolecular hydrophosphination and hydroamination of styrene. This research opens avenues for the application of such complexes in organic synthesis and industrial processes Basalov, Rosca, Lyubov, Selikhov, Fukin, Sarazin, Carpentier, & Trifonov, 2014.